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Introduction
Standard solutions are solutions with a precisely known concentration. They are fundamental in

analytical chemistry, serving as a reference for determining the concentration of other

substances. Sodium carbonate is an excellent primary standard because it is a stable, non-

hygroscopic solid that can be obtained in high purity. While anhydrous sodium carbonate is

frequently used, sodium carbonate monohydrate (Na₂CO₃·H₂O) also serves as a reliable

primary standard. This document provides detailed application notes and protocols for the

preparation of standard solutions using sodium carbonate monohydrate.

Properties of Sodium Carbonate Monohydrate as a
Primary Standard
Sodium carbonate monohydrate is a white, crystalline solid. Its stability and well-defined

composition make it suitable for use as a primary standard in titrimetric analysis, particularly for

the standardization of strong acids.[1][2]

Key Properties:

High Purity: Available in highly pure forms.[2][3]
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Stability: Stable under normal laboratory conditions and does not readily absorb atmospheric

moisture.[2]

High Molar Mass: A relatively high molar mass minimizes the impact of weighing errors on

the final concentration.[2]

Known Composition: Has a well-defined chemical formula (Na₂CO₃·H₂O).[4]

Quantitative Data
The primary difference between using sodium carbonate monohydrate and anhydrous sodium

carbonate is the molar mass, which affects the mass of substance required to prepare a

solution of a specific concentration.

Parameter
Anhydrous Sodium
Carbonate (Na₂CO₃)

Sodium Carbonate
Monohydrate
(Na₂CO₃·H₂O)

Molar Mass 105.99 g/mol 124.00 g/mol [4][5][6][7]

Form White powder or granules White crystalline powder[6]

Purity (Typical Analytical

Grade)
≥99.5% ≥99.5%[3][7]

To prepare a solution of the same molarity, a greater mass of sodium carbonate monohydrate

is required compared to the anhydrous form. The conversion factor is approximately 1.17

(124.00 / 105.99). This means that for every 1 gram of anhydrous sodium carbonate required,

1.17 grams of sodium carbonate monohydrate should be used.

Experimental Protocols
Preparation of a 0.1 M Standard Sodium Carbonate
Solution using Sodium Carbonate Monohydrate
This protocol details the steps to prepare 250 mL of a 0.1 M standard solution of sodium

carbonate using sodium carbonate monohydrate.
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Materials:

Sodium Carbonate Monohydrate (Na₂CO₃·H₂O), analytical grade

Distilled or deionized water

250 mL volumetric flask

Analytical balance

Weighing boat or watch glass

Beaker (100 mL)

Glass stirring rod

Funnel

Wash bottle with distilled/deionized water

Dropper or pipette

Procedure:

Calculate the required mass of sodium carbonate monohydrate:

Mass (g) = Molarity (mol/L) × Molar Mass ( g/mol ) × Volume (L)

Mass = 0.1 mol/L × 124.00 g/mol × 0.250 L = 3.10 g

Weigh the sodium carbonate monohydrate:

Accurately weigh approximately 3.10 g of sodium carbonate monohydrate using an

analytical balance. Record the exact mass.

Dissolve the sodium carbonate monohydrate:

Transfer the weighed solid into a clean 100 mL beaker.
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Add approximately 50 mL of distilled or deionized water to the beaker.

Stir the mixture with a clean glass rod until the solid is completely dissolved.[8]

Transfer the solution to a volumetric flask:

Carefully pour the dissolved solution through a funnel into a 250 mL volumetric flask.

Rinse the beaker, stirring rod, and funnel several times with small amounts of distilled

water, transferring all rinsings into the volumetric flask to ensure no loss of the solute.[8][9]

[10]

Dilute to the mark:

Add distilled water to the volumetric flask until the liquid level is close to the calibration

mark.

Use a dropper or pipette to add the final volume of water dropwise until the bottom of the

meniscus is precisely on the calibration mark.[8][9]

Homogenize the solution:

Stopper the volumetric flask and invert it several times to ensure the solution is thoroughly

mixed and the concentration is uniform.[8][9]

Label the solution:

Label the flask with the name of the solution (Sodium Carbonate Standard Solution), its

exact molarity (calculated using the actual mass weighed), the date of preparation, and

the name of the preparer.

Standardization of a Hydrochloric Acid (HCl) Solution
This protocol describes how to use the prepared standard sodium carbonate solution to

determine the exact concentration of an approximately 0.1 M HCl solution.

Materials:
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Standard 0.1 M Sodium Carbonate solution

Approximately 0.1 M Hydrochloric Acid solution

Burette (50 mL)

Pipette (25 mL) and pipette bulb

Conical flasks (250 mL)

Methyl orange indicator

Burette stand and clamp

Procedure:

Prepare the burette:

Rinse the burette with a small amount of the HCl solution and then fill it with the HCl

solution, ensuring no air bubbles are present in the tip.

Record the initial burette reading.

Prepare the analyte:

Using a pipette, transfer 25.00 mL of the standard sodium carbonate solution into a clean

250 mL conical flask.

Add 2-3 drops of methyl orange indicator to the conical flask. The solution will turn yellow.

Titrate the solution:

Slowly add the HCl solution from the burette to the conical flask while constantly swirling

the flask.

Continue adding the acid until the solution color changes from yellow to a persistent

orange or faint pink, which indicates the endpoint of the titration.

Record the results:
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Record the final burette reading. The volume of HCl used is the difference between the

final and initial readings.

Repeat the titration:

Repeat the titration at least two more times to obtain concordant results (volumes that

agree within ±0.1 mL).

Calculate the molarity of the HCl solution:

The reaction is: Na₂CO₃ + 2HCl → 2NaCl + H₂O + CO₂

The mole ratio of Na₂CO₃ to HCl is 1:2.

Use the formula: M₁V₁ / n₁ = M₂V₂ / n₂

M₁ = Molarity of the standard Na₂CO₃ solution

V₁ = Volume of the Na₂CO₃ solution used (25.00 mL)

n₁ = Stoichiometric coefficient of Na₂CO₃ (1)

M₂ = Molarity of the HCl solution (to be determined)

V₂ = Average volume of the HCl solution used from the concordant titrations

n₂ = Stoichiometric coefficient of HCl (2)

Rearrange the formula to solve for M₂: M₂ = (M₁V₁n₂) / (V₂n₁)
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Caption: Workflow for preparing a standard sodium carbonate solution.
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Caption: Workflow for the standardization of an HCl solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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